Cas no 110396-65-1 (1-(benzenesulfonyl)-3-methylindole-2-carbaldehyde)

1-(benzenesulfonyl)-3-methylindole-2-carbaldehyde structure
110396-65-1 structure
Product Name:1-(benzenesulfonyl)-3-methylindole-2-carbaldehyde
CAS No:110396-65-1
MF:C16H13NO3S
MW:299.344322919846
CID:1194050
PubChem ID:13720399
Update Time:2025-04-20

1-(benzenesulfonyl)-3-methylindole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(benzenesulfonyl)-3-methylindole-2-carbaldehyde
    • AGN-PC-00NP9M
    • 1-benzenesulfonyl-3-methylindole-2-carbaldehyde
    • 1-phenylsulfonyl-3-methylindole-2-carbaldehyde
    • 1-(Phenylsulfonyl)-3-methylindole-2-carboxaldehyde
    • 1H-Indole-2-carboxaldehyde, 3-methyl-1-(phenylsulfonyl)-
    • ACMC-20mdcb
    • 2-formyl-3-methyl-1-(phenylsulfonyl)indole
    • CTK0D4809
    • 1-phenylsulfonyl-3-methylindole-2-aldehyde
    • 3-methyl-1-(phenylsulfonyl)-1H-indole-2-carbaldehyde
    • AGN-PC-00NP9M; 1-benzenesulfonyl-3-methylindole-2-carbaldehyde; 1-phenylsulfonyl-3-methylindole-2-carbaldehyde; 1-(Phenylsulfonyl)-3-methylindole-2-carboxaldehyde; 1H-Indole-2-carboxaldehyde, 3-methyl-1-(phenylsulfonyl)-; ACMC-20mdcb; 2-formyl-3-methyl-1-(phenylsulfonyl)indole; CTK0D4809; 1-phenylsulfonyl-3-methylindole-2-aldehyde; 3-methyl-1-(phenylsulfonyl)-1H-indole-2-carbaldehyde;
    • DTXSID40547585
    • 1-(Benzenesulfonyl)-3-methyl-1H-indole-2-carbaldehyde
    • 110396-65-1
    • Inchi: 1S/C16H13NO3S/c1-12-14-9-5-6-10-15(14)17(16(12)11-18)21(19,20)13-7-3-2-4-8-13/h2-11H,1H3
    • InChI Key: CYRCEFSWNIRERA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1C(C=O)=C(C)C2C=CC=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 299.06161445g/mol
  • Monoisotopic Mass: 299.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 64.5Ų
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